Cas no 1443292-40-7 (5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester)

• Product Name: 5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester
• CAS No: 1443292-40-7
• MF: C₁₀H₁₄F₂N₂O₂
• MW: 232.227169513702
• CID: 5180095
• Update Time: 2025-06-12

5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester

• Inchi： 1S/C10H14F2N2O2/c1-6(2)5-14-8(9(11)12)7(4-13-14)10(15)16-3/h4,6,9H,5H2,1-3H3
• InChI Key： ILWMPTLTHJCKEO-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(C(F)F)=C(C(OC)=O)C=N1

Additional information on 5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester

Introduction to 5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester (CAS No. 1443292-40-7)

5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1443292-40-7, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both difluoromethyl and isobutyl substituents in its molecular framework contributes to its distinct reactivity and utility in various chemical transformations.

The pyrazole core of this compound is a heterocyclic aromatic ring system that is widely recognized for its role in medicinal chemistry. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester enhances its suitability for use as an intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a growing interest in the development of novel compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The introduction of fluorine atoms into the molecular structure, as seen in this compound, is a common strategy to achieve these objectives. Fluorinated pyrazoles have been extensively studied for their ability to modulate enzyme interactions and improve drug bioavailability. The difluoromethyl group, in particular, is known to enhance binding affinity and metabolic resistance, making it a valuable feature in drug design.

The isobutyl substituent in the compound also plays a crucial role in its chemical behavior. This alkyl group contributes to the overall lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. Additionally, the presence of a carboxylic acid methyl ester group provides a versatile handle for further functionalization through ester hydrolysis or transesterification reactions. These features make 5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester a valuable building block in synthetic organic chemistry.

The pharmaceutical industry has been actively exploring pyrazole derivatives for their potential therapeutic applications. Several studies have highlighted the efficacy of pyrazole-based compounds in treating various diseases, including cancer and inflammatory disorders. The structural flexibility of pyrazole allows for the creation of molecules with tailored biological activities. For instance, modifications at the 4-position of the pyrazole ring can significantly alter the pharmacological properties of the compound.

In terms of synthetic methodologies, 5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester can be synthesized through multi-step reactions involving condensation, alkylation, and fluorination processes. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yield and selectivity. These synthetic approaches are essential for producing high-purity compounds suitable for preclinical and clinical studies.

The use of computational chemistry tools has also been instrumental in understanding the structural and electronic properties of this compound. Molecular modeling studies can provide insights into how different substituents affect the molecule's reactivity and binding interactions with biological targets. Such information is crucial for optimizing drug candidates during the early stages of development.

Epidemiological and pharmacological research has demonstrated that compounds containing pyrazole moieties often exhibit promising therapeutic effects. For example, recent studies have shown that certain pyrazole derivatives possess potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. The combination of these findings with structural insights into 5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester underscores its potential as a lead compound for further drug discovery efforts.

The chemical stability and shelf life of pharmaceutical intermediates are critical factors that influence their commercial viability. The stability profile of this compound under various storage conditions has been thoroughly evaluated through accelerated degradation studies. These studies have revealed that under controlled temperature and humidity conditions, the compound remains stable over extended periods, ensuring reliability for industrial-scale production.

The environmental impact of chemical synthesis is another important consideration in modern pharmaceutical development. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce energy consumption. Green chemistry principles have been integrated into the production process of 5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester, ensuring compliance with sustainable practices.

In conclusion, 5-Difluoromethyl-1-isobutyl-1H-pyrazole-4-carboxylic acid methyl ester, identified by CAS number 1443292-40-7, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated chemical methodologies, while its stability and environmental footprint align with contemporary sustainable practices. As research continues to uncover new biological activities associated with pyrazole derivatives, compounds like this one are poised to play a pivotal role in future drug development efforts.